Cas no 50977-93-0 (2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol)

2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol is a versatile polyfunctional compound characterized by its ether and amine-linked diethanolamine structure. This chemical exhibits strong chelating properties, making it useful in applications requiring metal ion stabilization, such as in water treatment, catalysis, or polymer synthesis. Its bifunctional design, with hydroxyl and amine groups, enhances solubility in polar solvents and facilitates reactivity in crosslinking or modification reactions. The compound's stability under moderate conditions and ability to form coordination complexes contribute to its utility in industrial and laboratory settings. Its balanced hydrophilic-lipophilic nature also allows for potential use in surfactant formulations or as an intermediate in specialty chemical synthesis.

2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol structure

50977-93-0 structure

Product Name:2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol

CAS No:50977-93-0

MF:C₈H₂₀N₂O₃

MW:192.256002426147

CID:3168520

PubChem ID:57198856

Update Time:2025-06-13

2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol Chemical and Physical Properties

Names and Identifiers

- 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol
- 2,2'-[Oxybis(2,1-ethanediylimino)]bis-ethanol
- starbld0027216
- 2,2'-((Oxybis(ethane-2,1-diyl))bis(azanediyl))bis(ethan-1-ol)
- SCHEMBL8373285
- 50977-93-0
- Inchi： 1S/C8H20N2O3/c11-5-1-9-3-7-13-8-4-10-2-6-12/h9-12H,1-8H2
- InChI Key： CFAVWQMXFYRZAY-UHFFFAOYSA-N
- SMILES： O(CCNCCO)CCNCCO

Computed Properties

Exact Mass: 192.14739250Da
Monoisotopic Mass: 192.14739250Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 10
Complexity: 83.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 73.8Å²

2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	O870520-10mg	2,2'-[Oxybis(2,1-ethanediylimino)]bis-ethanol	50977-93-0		10mg	$ 242.00	2023-09-06
TRC	O870520-100mg	2,2'-[Oxybis(2,1-ethanediylimino)]bis-ethanol	50977-93-0		100mg	$ 1877.00	2023-09-06

2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol Related Literature

1. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
2. Enantiomerically pure 1,3,2-dioxaborolanes: new reagents for the hydroboration of alkynes

Chem. Commun., 1998, 2651-2652
3. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
4. Distribution and ecological risk assessment of typical antibiotics in the surface waters of seven major rivers, China†

Environ. Sci.: Processes Impacts, 2021,23, 1088-1100
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol

Recent Advances in the Study of 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol (CAS: 50977-93-0): A Comprehensive Research Brief

The compound 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol (CAS: 50977-93-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and biological activities. Recent studies have highlighted its role as a versatile building block in drug design and delivery systems, making it a subject of intense investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis of 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol using a novel catalytic approach, which significantly improved yield and purity. The study emphasized the compound's ability to form stable complexes with metal ions, suggesting its potential in developing metal-based therapeutics. Additionally, the compound's amphiphilic nature was found to enhance its solubility in both aqueous and organic solvents, a critical factor for its application in drug formulation.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's interaction with biological membranes. Using advanced spectroscopic techniques, the researchers demonstrated that 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol can modulate membrane fluidity, which may have implications for its use in targeted drug delivery systems. The study also revealed its low cytotoxicity, further supporting its suitability for biomedical applications.

Recent preclinical trials have explored the compound's efficacy as a carrier for anticancer drugs. A 2024 report in Molecular Pharmaceutics detailed how 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol-based nanocarriers improved the bioavailability and tumor-targeting efficiency of chemotherapeutic agents. The findings underscore the compound's potential to address challenges related to drug resistance and off-target effects in cancer therapy.

In conclusion, the latest research on 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol (CAS: 50977-93-0) highlights its multifaceted applications in drug development and delivery. Its unique chemical properties, combined with its biocompatibility, make it a promising candidate for future therapeutic innovations. Further studies are warranted to explore its full potential and optimize its use in clinical settings.